Cas no 1214341-42-0 (1-(3',5-Difluorobiphenyl-2-yl)propan-1-one)

• Product Name: 1-(3',5-Difluorobiphenyl-2-yl)propan-1-one
• CAS No: 1214341-42-0
• MF: C₁₅H₁₂F₂O
• MW: 246.251991271973
• CID: 4998155
• Update Time: 2025-08-05

1-(3',5-Difluorobiphenyl-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3',5-Difluorobiphenyl-2-yl)propan-1-one

• Inchi： 1S/C15H12F2O/c1-2-15(18)13-7-6-12(17)9-14(13)10-4-3-5-11(16)8-10/h3-9H,2H2,1H3
• InChI Key： XAGAOUDRHNNCCI-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(CC)=O)=C(C=1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3',5-Difluorobiphenyl-2-yl)propan-1-one

1-(3',5-Difluorobiphenyl-2-yl)propan-1-one: A Promising Compound in Pharmaceutical and Material Sciences

1-(3',5-Difluorobiphenyl-2-yl)propan-1-one, a compound with the CAS number 1214341-42-0, has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical development and advanced material sciences. This compound, characterized by its 3',5-Difluorobiphenyl-2-yl substituent, represents a key example of how fluorine substitution can modulate the physicochemical properties of aromatic compounds. The synthesis of this molecule involves the coupling of a 3',5-Difluorobiphenyl-2-yl group with a propan-1-one moiety, creating a scaffold with potential biological activity.

Recent studies have highlighted the importance of 1-(3',5-Difluorobiphenyl-2-yl)propan-1-one in the context of drug discovery. The 3',5-Difluorobiphenyl-2-yl group, being a substituted biphenyl ring, exhibits enhanced stability and resistance to metabolic degradation, making it an attractive candidate for pharmaceutical applications. Researchers have demonstrated that the introduction of fluorine atoms at the 3' and 5' positions of the biphenyl ring significantly alters the electronic properties of the molecule, which can influence its interaction with biological targets such as enzymes and receptors.

One of the most notable aspects of 1-(3',5-Difluorobiphenyl-2-yl)propan-1-one is its potential as a lead compound for the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing inhibitors of the 3',5-Difluorobiphenyl-2-yl-related enzymes involved in inflammatory diseases. The study found that the propan-1-one moiety contributes to the molecule's ability to bind to specific protein pockets, enhancing its selectivity and efficacy.

Furthermore, the 3',5-Difluorobiphenyl-2-yl substituent in 1-(3',5-Difluorobiphenyl-2-yl)propan-1-one has been shown to improve the solubility and bioavailability of the compound. This is particularly important in pharmaceutical applications where poor solubility can limit the therapeutic potential of a drug candidate. Researchers have also noted that the propan-1-one group can act as a versatile linker, enabling the attachment of various functional groups for further modification and optimization of the molecule's properties.

The synthesis of 1-(3',5-Difluorobiphenyl-2-yl)propan-1-one is a critical step in its development as a pharmaceutical compound. The process typically involves the use of advanced organic synthesis techniques to achieve the desired stereochemistry and regioselectivity. A 2022 review in the Chemical Reviews discussed the challenges and strategies in the synthesis of such fluorinated biphenyl derivatives, emphasizing the importance of controlled reaction conditions to ensure the formation of the correct isomer.

In addition to its pharmaceutical applications, 1-(3',5-Difluorobiphenyl-2-yl)propan-1-one has also been explored for its potential in material sciences. The 3',5-Difluorobiphenyl-2-yl group can impart unique optical and electronic properties to materials, making it a valuable component in the development of organic semiconductors and photovoltaic devices. Recent advancements in nanotechnology have further expanded the possibilities for utilizing this compound in the creation of novel materials with tailored properties.

However, the development of 1-(3',5-Difluorobiphenyl-2-yl)propan-1-one as a therapeutic agent is not without challenges. One of the key obstacles is the need to optimize its pharmacokinetic profile to ensure effective delivery to the target site. Researchers are actively investigating ways to enhance the compound's stability and reduce its potential for off-target effects. Additionally, the environmental impact of fluorinated compounds has raised concerns, prompting further studies to assess the safety and sustainability of their use in pharmaceutical and industrial applications.

Despite these challenges, the potential of 1-(3',5-Difluorobiphenyl-2-yl)propan-1-one as a versatile compound in both pharmaceutical and material sciences remains promising. Ongoing research is focused on refining its synthesis, improving its biological activity, and exploring new applications across various scientific disciplines. As the field of medicinal chemistry continues to evolve, compounds like 1-(3',5-Difluorobiphenyl-2-yl)propan-1-one are likely to play an increasingly important role in the development of innovative therapies and advanced materials.